N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide
Overview
Description
N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide, also known as ABT-639, is a novel and selective T-type calcium channel blocker. It is a potent analgesic agent that has been extensively studied for its potential use in the treatment of chronic pain conditions.
Mechanism of Action
N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide selectively blocks T-type calcium channels, which are involved in the initiation and propagation of action potentials in sensory neurons. By blocking these channels, N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide reduces the excitability of sensory neurons and decreases the transmission of pain signals to the brain.
Biochemical and Physiological Effects:
N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide has been shown to reduce pain behavior in animal models of chronic pain conditions. It has also been shown to reduce the firing of sensory neurons in response to painful stimuli. N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide does not affect the activity of other ion channels or receptors, which reduces the risk of side effects.
Advantages and Limitations for Lab Experiments
N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide has several advantages for lab experiments. It is highly selective for T-type calcium channels, which reduces the risk of off-target effects. N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide is also potent and effective in animal models of chronic pain conditions. However, N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide has limitations in terms of its solubility and stability, which can affect its bioavailability and pharmacokinetics.
Future Directions
For the study of N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide include investigating its potential use in combination with other analgesic agents, studying its pharmacokinetics and bioavailability in humans, and developing more stable and soluble analogs.
Scientific Research Applications
N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide has been studied extensively for its potential use in the treatment of chronic pain conditions. It has been shown to be effective in animal models of neuropathic pain, inflammatory pain, and osteoarthritis pain. N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide has also been studied for its potential use in the treatment of epilepsy and hypertension.
properties
IUPAC Name |
4-pentoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O4S/c1-2-3-4-15-26-18-9-7-17(8-10-18)20(23)22-14-13-16-5-11-19(12-6-16)27(21,24)25/h5-12H,2-4,13-15H2,1H3,(H,22,23)(H2,21,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUCMGZHMQIHEQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(pentyloxy)-N-[2-(4-sulfamoylphenyl)ethyl]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.